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Compound of Interest

Compound Name: NTRC-824

Cat. No.: B609677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NTRC-824 is a potent and selective non-peptide antagonist of the neurotensin type-2 receptor

(NTS2).[1][2] It exhibits over 150-fold selectivity for NTS2 over the neurotensin type-1 receptor

(NTS1). These application notes provide detailed protocols for utilizing NTRC-824 in common

functional assays to characterize its antagonist activity, primarily focusing on intracellular

calcium mobilization assays.

Data Presentation
The following table summarizes the key quantitative data for NTRC-824 in functional assays.
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Parameter Cell Line Assay Type Value Reference

IC50

CHO-k1

(expressing

rNTS2)

Calcium Flux

(FLIPR)
38 nM [1]

Ki

CHO-k1

(expressing

rNTS2)

Radioligand

Binding
202 nM

Selectivity CHO-k1
Radioligand

Binding

>150-fold for

NTS2 over NTS1
[1][2]

Pre-incubation

Time

CHO-k1

(expressing

rNTS2)

Calcium Flux

(FLIPR)
10 - 30 minutes [3]

Mandatory Visualizations
NTS2 Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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